4-Amino-3-methyl-N-propylbenzamide hydrochloride
Overview
Description
4-Amino-3-methyl-N-propylbenzamide hydrochloride (AMPB-HCl) is a synthetic compound belonging to the class of benzamides. It is a white crystalline solid with a molecular weight of 313.91 g/mol. AMPB-HCl is used in a variety of scientific research applications, including in the study of biochemical and physiological effects.
Scientific Research Applications
Anticonvulsant Activities
A study by Clark et al. (1984) demonstrated the anticonvulsant effects of a series of 4-aminobenzamides, indicating their potential utility in the treatment of seizure disorders. These compounds were evaluated against seizures induced by electroshock and pentylenetetrazole in mice. The research highlighted the significance of the chemical structure in determining the anticonvulsant potency, suggesting that modifications to the 4-aminobenzamide scaffold could yield compounds with improved efficacy and safety profiles for seizure management (Clark et al., 1984).
Photocatalytic Degradation Studies
In the field of environmental science, Torimoto et al. (1996) investigated the photodecomposition of 3,5-dichloro-N-(3-methyl-1-butyn-3-yl)benzamide, a compound structurally related to 4-Amino-3-methyl-N-propylbenzamide hydrochloride. The study focused on the use of TiO2-loaded adsorbent supports as photocatalysts for the degradation of water pollutants. This research demonstrates the broader applicability of benzamide derivatives in environmental remediation technologies, suggesting potential research directions for this compound in similar applications (Torimoto et al., 1996).
Chemical Synthesis and Characterization
Research on the synthesis and characterization of novel compounds often includes benzamide derivatives due to their versatile chemical properties. For instance, studies on the electropolymerization of phenol and aniline derivatives have proposed mechanisms to obtain polymer films derived from 4-aminobenzamide for use as electrochemical transducers, indicating the utility of such compounds in materials science and sensor technology (Santos et al., 2019).
Pharmacological Evaluation
Robertson et al. (1991) explored the pharmacological evaluation of a major metabolite of ameltolide, a potent anticonvulsant, highlighting the impact of structural changes on pharmacological activity. This kind of research underscores the importance of benzamide derivatives in drug development and the evaluation of their metabolic profiles for therapeutic applications (Robertson et al., 1991).
properties
IUPAC Name |
4-amino-3-methyl-N-propylbenzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O.ClH/c1-3-6-13-11(14)9-4-5-10(12)8(2)7-9;/h4-5,7H,3,6,12H2,1-2H3,(H,13,14);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZTAZBUMNREYHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=CC(=C(C=C1)N)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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